Cas no 20751-85-3 (5-nitro-1,3-thiazole-2-carbonitrile)

• Product Name: 5-nitro-1,3-thiazole-2-carbonitrile
• CAS No: 20751-85-3
• MF: C₄HN₃O₂S
• MW: 155.134638547897
• CID: 1396081
• PubChem ID: 23342951
• Update Time: 2025-04-20

5-nitro-1,3-thiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-nitro-1,3-thiazole-2-carbonitrile
• 5-nitro-2-pyridinecarbonitrile
• 6-Cyano-3-nitropyridine
• 5-nitro-pyridine-2-carbonitrile
• 2-Cyano-5-nitropyridine
• 2-Cyan-5-nitrothiazol
• 5-nitro-thiazole-2-carbonitrile
• PubChem6230
• ACMC-209zwa
• 2-Pyridinecarbonitrile,5-nitro-
• 5-Nitro-pyridin-2-carbonitril
• 5-Nitropicolinonitrile
• 2-cyano-5-nitro-thiazole
• AG-D-05271
• 3-Nitro-6-pyridylcarbonitrile
• 5-nitro-2-pyridinecarbonitrile; 6-Cyano-3-nitropyridine; 5-nitro-pyridine-2-carbonitrile; 2-Cyano-5-nitropyridine; 2-Cyan-5-nitrothiazol; 5-nitro-thiazole-2-carbonitrile; 2-cyano-5-nitropyridine; PubChem6230; ACMC-209zwa; 2-Pyridinecarbonitrile,5-nitro-; 5-Nitro-pyridin-2-carbonitril; 5-Nitropicolinonitrile; 2-cyano-5-nitro-thiazole; AG-D-05271; 3-Nitro-6-pyridylcarbonitrile;
• MFCD17015439
• SCHEMBL11442094
• 20751-85-3
• 5-Nitro-2-thiazolecarbonitrile

• Inchi： 1S/C4HN3O2S/c5-1-3-6-2-4(10-3)7(8)9/h2H
• InChI Key： DTFCQYJITNKKDZ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 154.97903
• Monoisotopic Mass: 154.97894746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 79.82